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Compound of Interest

Compound Name: 2-Fluoro-2-methylpropan-1-amine

Cat. No.: B3195021 Get Quote

Technical Guide: 2-Fluoro-2-methylpropan-1-
amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-2-methylpropan-1-
amine, a key building block in medicinal chemistry. The document details its commercial

availability, physicochemical properties, and a representative synthetic protocol.

Commercial Availability
2-Fluoro-2-methylpropan-1-amine is primarily available commercially as its hydrochloride

salt, ensuring greater stability and ease of handling. Several chemical suppliers offer this

compound in various quantities, catering to both research and development needs.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

2-Fluoro-2-

methylpropan-1-

amine

hydrochloride

879001-63-5 97%
Custom

synthesis

ChemUniverse

2-FLUORO-2-

METHYLPROPA

N-1-AMINE

HYDROCHLORI

DE

879001-63-5 95%
100mg, 250mg,

1g, Bulk

LGC Standards

2-Fluoro-2-

methylpropan-1-

amine

Hydrochloride

879001-63-5
Custom

synthesis

Custom

synthesis

Sunway Pharm

Ltd

2-Fluoro-2-

methylpropan-1-

amine

Hydrochloride

879001-63-5 Not specified Inquire for details

Synthonix

2-Fluoro-2-

methylpropan-1-

amine

hydrochloride

879001-63-5 Not specified Inquire for details

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 2-Fluoro-2-
methylpropan-1-amine hydrochloride is provided below.
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Property Value Source

Molecular Formula C₄H₁₁ClFN PubChem[1]

Molecular Weight 127.59 g/mol PubChem[1]

Appearance Solid Sigma-Aldrich[2]

Purity 95% - 97%
ChemUniverse, Sigma-

Aldrich[2][3]

Storage Temperature
4°C, sealed, away from

moisture
Sigma-Aldrich[2]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

PubChem[1]

Precautionary Statements
P261, P264, P271, P280,

P302+P352, P304+P340
Sigma-Aldrich[2]

Signal Word Warning Sigma-Aldrich[2]

Synthesis and Experimental Protocols
While specific, detailed protocols for the synthesis of 2-Fluoro-2-methylpropan-1-amine are

not readily available in peer-reviewed literature, a plausible synthetic route can be devised

based on established fluorination and amination reactions of related compounds. The following

protocol is a representative method.

Experimental Workflow: Synthesis of 2-Fluoro-2-
methylpropan-1-amine
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Step 1: Mesylation

Step 2: Fluorination

Step 3: Purification

2-Amino-2-methyl-1-propanol

Reaction at 0°C to rt

Methanesulfonyl chloride Triethylamine Dichloromethane (DCM)

2-Amino-2-methylpropyl methanesulfonate

Reaction at reflux

Tetrabutylammonium fluoride (TBAF) Tetrahydrofuran (THF)

2-Fluoro-2-methylpropan-1-amine

Aqueous workup

Extraction with organic solvent

Drying and concentration

Distillation or chromatography

Pure 2-Fluoro-2-methylpropan-1-amine

2-Fluoro-2-methylpropan-1-amine
(Building Block)

Chemical Synthesis
(Coupling Reactions)

Incorporation Novel Chemical Entity
(Lead Compound)

Formation Biological Screening
(In vitro / In vivo assays)

Evaluation
Drug Candidate

Selection
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial availability of "2-Fluoro-2-methylpropan-1-
amine"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3195021#commercial-availability-of-2-fluoro-2-
methylpropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3195021?utm_src=pdf-body-img
https://www.benchchem.com/product/b3195021?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FF61487/3109-99-7-2-fluoro-2-methyl-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-2-methylpropan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-2-methylpropan-1-amine
https://patents.google.com/patent/CN103319382A/en
https://patents.google.com/patent/CN103319382A/en
https://www.benchchem.com/product/b3195021#commercial-availability-of-2-fluoro-2-methylpropan-1-amine
https://www.benchchem.com/product/b3195021#commercial-availability-of-2-fluoro-2-methylpropan-1-amine
https://www.benchchem.com/product/b3195021#commercial-availability-of-2-fluoro-2-methylpropan-1-amine
https://www.benchchem.com/product/b3195021#commercial-availability-of-2-fluoro-2-methylpropan-1-amine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3195021?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3195021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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